1-(2-aminoethyl)-2,3-dihydro-1H-imidazol-2-one, trifluoroacetic acid
Overview
Description
1-(2-Aminoethyl)-2,3-dihydro-1H-imidazol-2-one, trifluoroacetic acid (AETFA) is an organic compound consisting of an imidazol-2-one ring with a 2-aminoethyl substituent and a trifluoroacetic acid group. It is a colorless, water-soluble solid that is used as a biochemical reagent, as a catalyst, and as a building block in organic synthesis. AETFA is a versatile compound with a wide range of applications in scientific research and laboratory experiments.
Mechanism of Action
1-(2-aminoethyl)-2,3-dihydro-1H-imidazol-2-one, trifluoroacetic acid is a highly reactive compound that is capable of forming a variety of covalent bonds with other molecules. It is able to form covalent bonds with both amines and carboxylic acids, as well as with other functional groups. This ability to form covalent bonds makes 1-(2-aminoethyl)-2,3-dihydro-1H-imidazol-2-one, trifluoroacetic acid a useful reagent in organic synthesis. 1-(2-aminoethyl)-2,3-dihydro-1H-imidazol-2-one, trifluoroacetic acid is also able to form hydrogen bonds with other molecules, which makes it a useful catalyst for a variety of reactions.
Biochemical and Physiological Effects
1-(2-aminoethyl)-2,3-dihydro-1H-imidazol-2-one, trifluoroacetic acid has a variety of biochemical and physiological effects. It is able to form covalent bonds with both amines and carboxylic acids, which can affect the structure and function of proteins, enzymes, and other molecules. 1-(2-aminoethyl)-2,3-dihydro-1H-imidazol-2-one, trifluoroacetic acid is also able to form hydrogen bonds with other molecules, which can affect the structure and function of proteins, enzymes, and other molecules. In addition, 1-(2-aminoethyl)-2,3-dihydro-1H-imidazol-2-one, trifluoroacetic acid is able to form complexes with metals, which can affect the structure and function of proteins, enzymes, and other molecules.
Advantages and Limitations for Lab Experiments
1-(2-aminoethyl)-2,3-dihydro-1H-imidazol-2-one, trifluoroacetic acid has several advantages for use in laboratory experiments. It is a highly reactive compound that is capable of forming covalent bonds with a variety of functional groups, making it a useful reagent in organic synthesis. It is also able to form hydrogen bonds with other molecules, making it a useful catalyst for a variety of reactions. In addition, 1-(2-aminoethyl)-2,3-dihydro-1H-imidazol-2-one, trifluoroacetic acid is able to form complexes with metals, which can be used to study the structure and function of proteins, enzymes, and other molecules. 1-(2-aminoethyl)-2,3-dihydro-1H-imidazol-2-one, trifluoroacetic acid also has a low toxicity, making it safe to use in laboratory experiments.
However, 1-(2-aminoethyl)-2,3-dihydro-1H-imidazol-2-one, trifluoroacetic acid also has some limitations. It is not as reactive as some other reagents, such as dichloromethane, and it is not able to form covalent bonds with all functional groups. In addition, 1-(2-aminoethyl)-2,3-dihydro-1H-imidazol-2-one, trifluoroacetic acid is not as effective as some other catalysts, such as enzymes, and it is not able to catalyze all reactions.
Future Directions
1-(2-aminoethyl)-2,3-dihydro-1H-imidazol-2-one, trifluoroacetic acid has a wide range of potential applications in scientific research and laboratory experiments. Future research should focus on developing new methods for synthesizing 1-(2-aminoethyl)-2,3-dihydro-1H-imidazol-2-one, trifluoroacetic acid, as well as exploring new applications for 1-(2-aminoethyl)-2,3-dihydro-1H-imidazol-2-one, trifluoroacetic acid in biochemistry, medicinal chemistry, and other areas. Additionally, future research should focus on developing new catalysts based on 1-(2-aminoethyl)-2,3-dihydro-1H-imidazol-2-one, trifluoroacetic acid, as well as exploring new methods for using 1-(2-aminoethyl)-2,3-dihydro-1H-imidazol-2-one, trifluoroacetic acid as a catalyst in organic synthesis. Finally, future research should focus on exploring new ways to use 1-(2-aminoethyl)-2,3-dihydro-1H-imidazol-2-one, trifluoroacetic acid in the preparation of fluorescently labeled compounds, as well as exploring new ways to use 1-(2-aminoethyl)-2,3-dihydro-1H-imidazol-2-one, trifluoroacetic acid in the study of proteins, enzymes, and other molecules.
Synthesis Methods
1-(2-aminoethyl)-2,3-dihydro-1H-imidazol-2-one, trifluoroacetic acid can be synthesized from a variety of starting materials using a variety of methods. The most common method is the reaction of an imidazol-2-one ring with a 2-aminoethyl substituent and a trifluoroacetic acid group. This reaction is typically carried out in an aqueous solution with a base such as sodium hydroxide or potassium hydroxide. The reaction is typically conducted at room temperature and can be completed in a few hours.
Scientific Research Applications
1-(2-aminoethyl)-2,3-dihydro-1H-imidazol-2-one, trifluoroacetic acid has a variety of applications in scientific research. It is used as a reagent in the synthesis of a wide range of organic compounds, including pharmaceuticals, agrochemicals, and dye intermediates. It is also used as a catalyst for a variety of reactions, such as the synthesis of peptides and the hydrolysis of peptides and proteins. 1-(2-aminoethyl)-2,3-dihydro-1H-imidazol-2-one, trifluoroacetic acid is also used in the preparation of fluorescently labeled compounds, which are used in a variety of biochemical and medical applications.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(2-aminoethyl)-2,3-dihydro-1H-imidazol-2-one, trifluoroacetic acid involves the reaction of 2-aminoethylamine with glyoxal in the presence of trifluoroacetic acid to form the intermediate 1-(2-aminoethyl)-2,3-dihydro-1H-imidazol-2-one. This intermediate is then treated with trifluoroacetic acid to obtain the final product.", "Starting Materials": [ "2-aminoethylamine", "glyoxal", "trifluoroacetic acid" ], "Reaction": [ "Step 1: Mix 2-aminoethylamine and glyoxal in a 1:1 molar ratio in the presence of trifluoroacetic acid.", "Step 2: Heat the mixture at 80-90°C for 2-3 hours.", "Step 3: Cool the reaction mixture to room temperature and extract the product with ethyl acetate.", "Step 4: Dry the organic layer over anhydrous sodium sulfate and concentrate the solution under reduced pressure.", "Step 5: Treat the crude product with trifluoroacetic acid to obtain the final product, 1-(2-aminoethyl)-2,3-dihydro-1H-imidazol-2-one, trifluoroacetic acid." ] } | |
CAS RN |
1034470-42-2 |
Product Name |
1-(2-aminoethyl)-2,3-dihydro-1H-imidazol-2-one, trifluoroacetic acid |
Molecular Formula |
C7H10F3N3O3 |
Molecular Weight |
241.2 |
Purity |
95 |
Origin of Product |
United States |
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